Cas no 96-40-2 (3-Chlorocyclopentene)

• Product Name: 3-Chlorocyclopentene
• CAS No: 96-40-2
• MF: C₅H₇Cl
• MW: 102.562080621719
• MDL: MFCD01752316
• CID: 815060
• PubChem ID: 7297
• Update Time: 2025-11-06

3-Chlorocyclopentene Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 3-chloro-
• 3-Chlorocyclopentene
• 1-chloro-2-cyclopentene
• 2-cyclopenten-1-yl chloride
• 3-chloro-1-cyclopentene
• 3-chloro-cyclopentene
• chlorocyclopent-2-ene
• Cyclopentene,3-chloro
• 3-Chlorocyclopenterie
• 96-40-2
• AKOS006277957
• 3-chlorocyclopent-1-ene
• 3-Chlorocyclo-pentene
• SCHEMBL71655
• DTXSID10914700
• EN300-93758

• MDL： MFCD01752316
• Inchi： 1S/C5H7Cl/c6-5-3-1-2-4-5/h1,3,5H,2,4H2
• InChI Key： LPSWJRSLXCPGBK-UHFFFAOYSA-N
• SMILES： ClC1C=CCC1

Computed Properties

• Exact Mass: 102.02400
• Monoisotopic Mass: 102.0236279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 66.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0388
• Boiling Point: 79.13°C (rough estimate)
• Refractive Index: 1.4708
• PSA: 0.00000
• LogP: 1.94380

Additional information on 3-Chlorocyclopentene

Market Research and Analysis of 3-Chlorocyclopentene in Chemical-Biomedical Fields

3-Chlorocyclopentene, identified by the CAS number 96-40-2, is a significant compound in the chemical and biomedical industries. This research brief aims to provide an in-depth analysis of the current market trends, applications, and future prospects of 3-Chlorocyclopentene.

The compound has been widely studied for its potential applications in drug development, particularly in the synthesis of complex organic molecules. Recent studies have highlighted its role as an intermediate in the production of various pharmaceutical agents, showcasing its versatility and importance in the industry.

Market demand for 3-Chlorocyclopentene has been steadily increasing due to its growing use in both academic research and industrial applications. Key players in the market are focusing on optimizing production processes to meet the rising demand while ensuring compliance with global regulatory standards.

Global suppliers of 3-Chlorocyclopentene are strategically positioned to cater to diverse customer needs across regions. The competitive landscape is characterized by a mix of established manufacturers and emerging suppliers, each bringing unique strengths to the market.

Looking ahead, advancements in synthetic methodologies and green chemistry practices are expected to further enhance the production efficiency and sustainability of 3-Chlorocyclopentene. This will likely drive innovation and expand its application scope in the coming years.

In conclusion, 3-Chlorocyclopentene continues to be a critical component in the chemical-biomedical sector, with promising opportunities for growth and development. Stakeholders are advised to stay informed about emerging trends and technological advancements to remain competitive in this dynamic market.